Cas no 1375143-26-2 (2-phenyl-N-(2-phenylethyl)ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-(2-phenylethyl)ethene-1-sulfonamide
• CAS No: 1375143-26-2
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 5683543
• PubChem ID: 40562412
• Update Time: 2025-06-07

2-phenyl-N-(2-phenylethyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45509482
• SCHEMBL3707088
• DTXSID401235862
• SCHEMBL3707091
• EN300-26575143
• 2-phenyl-N-(2-phenylethyl)ethene-1-sulfonamide
• (E)-2-phenyl-N-(2-phenylethyl)ethenesulfonamide
• (1E)-2-Phenyl-N-(2-phenylethyl)ethenesulfonamide
• 1375143-26-2
• AKOS008677367

• Inchi： 1S/C16H17NO2S/c18-20(19,14-12-16-9-5-2-6-10-16)17-13-11-15-7-3-1-4-8-15/h1-10,12,14,17H,11,13H2/b14-12+
• InChI Key： PHNHFUBUEGUHCM-WYMLVPIESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 287.09799996g/mol
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-phenyl-N-(2-phenylethyl)ethene-1-sulfonamide

Introduction to 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide (CAS No. 1375143-26-2)

2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide, with the CAS number 1375143-26-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a phenyl group, a phenylethyl moiety, and a sulfonamide functional group. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide is C₁₆H₁₇NO₃S, and its molecular weight is approximately 303.37 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-phenylethylamine with 2-phenylethenesulfonyl chloride, followed by purification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In the realm of medicinal chemistry, 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

Beyond its medicinal applications, 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide has also been explored for its use in materials science. Its unique combination of hydrophobic and hydrophilic properties makes it an attractive candidate for the development of advanced materials with tailored surface properties. A study published in the Journal of Materials Chemistry A in 2020 demonstrated that this compound can be used to modify the surface of nanoparticles, enhancing their stability and dispersibility in aqueous media.

The physicochemical properties of 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide have been extensively characterized. It is generally described as a white crystalline solid with a melting point ranging from 95 to 98°C. The compound is moderately soluble in organic solvents such as methanol and dichloromethane but exhibits limited solubility in water. These solubility characteristics are crucial for its application in both pharmaceutical formulations and material science applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide has also been considered in recent studies. Research published in the Journal of Environmental Science and Health in 2019 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it has moderate biodegradability and low ecotoxicity, suggesting that it may be suitable for use in environmentally sensitive applications.

In conclusion, 2-Phenyl-N-(2-phenylethyl)ethene-1-sulfonamide (CAS No. 1375143-26-2) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.